ethyl 5-acetyl-2-[(4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-acetyl-2-[(4-ethoxybenzoyl)amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C19H21NO5S/c1-5-24-14-9-7-13(8-10-14)17(22)20-18-15(19(23)25-6-2)11(3)16(26-18)12(4)21/h7-10H,5-6H2,1-4H3,(H,20,22)
• InChI Key: GNPJSZRDPKRYKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C(=O)C)C)C(=O)OCC
• Molecular Formula: C19H21NO5S
• Molecular Weight: 375.4 g/mol

Description

Ethyl 5-acetyl-2-[(4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate, also known as ET-1, is a synthetic compound that has shown promising results in scientific research studies. It belongs to the class of thiophene carboxylates and has been extensively studied for its potential use in various fields of science.

Mechanism of Action

The mechanism of action of ethyl 5-acetyl-2-[(4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in inflammation and cancer progression. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects in various in vitro and in vivo studies. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and reduce the production of inflammatory cytokines. This compound has also been shown to exhibit antioxidant properties, which can protect cells from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

Ethyl 5-acetyl-2-[(4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate has several advantages for lab experiments, including its high purity and stability, ease of synthesis, and low toxicity. However, its use in lab experiments is limited by its high cost and limited availability.

Future Directions

There are several future directions for the research and development of ethyl 5-acetyl-2-[(4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate. One area of focus is the development of more efficient and cost-effective synthesis methods for this compound. Another area of focus is the identification of new targets and signaling pathways that are involved in the mechanism of action of this compound. Additionally, there is a need for more in vivo studies to evaluate the efficacy and safety of this compound in animal models. Finally, there is a need for clinical trials to evaluate the potential use of this compound in the treatment of various diseases, including cancer and inflammatory disorders.
Conclusion:
This compound is a promising synthetic compound that has shown significant potential in various fields of science. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable tool for scientific research. While there are still limitations and challenges to overcome, the future of this compound research looks promising, and it has the potential to make a significant impact in the field of medicine and beyond.

Scientific Research Applications

Ethyl 5-acetyl-2-[(4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate has been extensively studied for its potential use in various fields of science, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its potential use as a molecular probe for imaging and diagnostic purposes.